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Introduction

Lead(ll) thiocyanate, Pb(SCN)z, has historically been utilized as a key component in corrosive
priming compositions for small-arms cartridges.[1][2][3][4] These primers, often based on a
mixture containing potassium chlorate as an oxidizer, were known for their reliability and long-
term stability.[1][3] However, the combustion of these primers produces corrosive residues,
primarily potassium chloride, which can cause significant damage to firearms if not properly
cleaned.[1][3][4] This document provides detailed application notes and protocols related to the
use of Lead(ll) thiocyanate in such primer formulations, with a focus on the well-documented
Frankford Arsenal FA-70 composition.[4][5]

Composition and Properties

The most widely cited formulation containing Lead(ll) thiocyanate is the Frankford Arsenal FA-
70 mixture.[4][5] This composition was used by the U.S. military for several decades.[1]

Frankford Arsenal FA-70 Primer Composition
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Percentage by

Component Chemical Formula . Role

Weight (%)
Potassium Chlorate KCIOs 53.0 Oxidizer
Lead(ll) Thiocyanate Pb(SCN)2 25.0 Fuel and Sensitizer
Antimony Trisulfide Sh2Ss 17.0 Fuel and Abrasive
Trinitrotoluene (TNT) C7HsN30s6 5.0 Fuel

Physical and Chemical Properties of Lead(ll)

Thiocyanate

Property Value

Appearance White to light yellow crystalline powder[6]
Molar Mass 323.36 g/mol [6]

Density 3.82 g/cm3[6]

Melting Point 190 °C (decomposes)[6]

Solubility in Water

Slightly soluble[6]

Lead(ll) thiocyanate is sensitive to shock and friction, and its sensitivity is enhanced in the

presence of an oxidizing agent like potassium chlorate.[1] Upon combustion, the mixture

produces a hot flame and incandescent particles that are effective at igniting smokeless

powders.[1] The primary corrosive byproduct is potassium chloride (KCI), which is hygroscopic

and can lead to rapid rusting of steel firearm components.[1][3][4]

Performance Characteristics

While specific quantitative performance data for the FA-70 primer is not widely available in

open literature, historical documents describe its performance in qualitative terms.
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Performance Metric Description

Considered to be highly reliable and sensitive to
percussion strikes.[1][3] U.S. Army
specifications for similar .30 caliber primers
Sensitivity required all primers to fire with a 15-inch drop of
a standard ball and to not fire with a 4-inch drop.
[5] Well-controlled manufacturing could narrow

this range significantly.[5]

The formulation produces a hot and voluminous
Ignition Power flame, ensuring reliable ignition of a wide range

of smokeless powders.[1]

Known for its excellent storage life, even under
Stability unfavorable conditions, which was a key reason

for its prolonged military use.[1][3]

The combustion byproducts are highly corrosive
to steel due to the formation of potassium
o chloride.[1][3][4] This necessitates thorough and
Corrosivity immediate cleaning of the firearm after use with
water-based solvents to neutralize and remove

the salt residues.[1][4]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of
primers containing Lead(ll) thiocyanate. These are generalized protocols that can be adapted
for specific research needs.

Protocol for Primer Sensitivity Testing (Drop Test)

This protocol is based on the standardized drop test method for assessing the impact
sensitivity of primers.

Objective: To determine the H50 value, which is the drop height at which 50% of the primers
are expected to initiate.
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Materials:

Primed cartridge cases

Drop test apparatus with a guided falling weight ("ball") and a firing pin assembly

A series of calibrated drop heights

Safety enclosure for the test apparatus

Procedure:

» Place a primed cartridge case into the designated holder in the drop test apparatus.

o Select an initial drop height based on historical data or an educated estimate.

» Release the ball to strike the firing pin, which in turn strikes the primer.

e Record whether the primer fired ("go") or failed to fire ("no-go").

« If the primer fired, decrease the drop height by one increment for the next test.

« If the primer did not fire, increase the drop height by one increment for the next test.

e Continue this "up-and-down" method for a predetermined number of trials (typically 20-50).

e Analyze the results using a statistical method, such as the Bruceton method, to calculate the
H50 value and the standard deviation.

Protocol for Measuring Ignition Delay

Objective: To measure the time interval between the firing pin strike and the ignition of the main
propellant charge.

Materials:

o Fully assembled cartridges with the test primers
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o Afirearm or test barrel equipped with a strain gauge or accelerometer on the firing pin and a
photodetector or pressure transducer at the chamber or muzzle

e High-speed data acquisition system

e Chronograph to measure muzzle velocity

Procedure:

e Secure the firearm or test barrel in a fixed mount.

» Position the sensors to detect the firing pin strike and the ignition event.
o Fire a statistically significant number of rounds (e.g., 10-20).

e For each shot, record the time difference between the signal from the firing pin sensor and
the signal from the ignition sensor.

o Calculate the average ignition delay and the standard deviation.

Protocol for Closed Bomb Testing

Objective: To evaluate the ignition energy and gas production of a primer in a confined volume.
Materials:

Closed bomb test vessel with a known volume

Pressure transducer capable of measuring rapid pressure changes

Data acquisition system

Test primers

Procedure:

e Place the primer in the designated port of the closed bomb vessel.

e Seal the vessel.
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« Initiate the primer using a firing pin mechanism.
e Record the pressure-time curve generated by the deflagration of the primer composition.

o From the pressure-time data, determine key parameters such as the peak pressure, the rate
of pressure rise, and the total impulse.

o These parameters provide a quantitative measure of the primer's ignition power.

Diagrams
Experimental Workflow for Primer Evaluation
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Caption: Workflow for the preparation, testing, and analysis of Lead(ll) thiocyanate primers.

Proposed Combustion Pathway of FA-70 Primer
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Caption: Proposed simplified combustion pathway for the FA-70 primer composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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